Cas no 652142-20-6 (2-Propenoic acid, 3-(1-azulenyl)-, (2E)-)

• Product Name: 2-Propenoic acid, 3-(1-azulenyl)-, (2E)-
• CAS No: 652142-20-6
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 402599
• PubChem ID: 71376491
• Update Time: 2025-04-19

2-Propenoic acid, 3-(1-azulenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1-azulenyl)-, (2E)-
• 3-azulen-1-ylprop-2-enoic acid
• 3-(Azulen-1-yl)prop-2-enoic acid
• 652142-20-6
• DTXSID30799177

• Inchi： 1S/C13H10O2/c14-13(15)9-8-11-7-6-10-4-2-1-3-5-12(10)11/h1-9H,(H,14,15)
• InChI Key： KQUHFYXVRUJLIZ-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC2=CC=CC=CC2=1)=O

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3